Cas no 2901-41-9 (Benzeneacetic acid,4-methoxy-a-methyl-, ethyl ester)

• Product Name: Benzeneacetic acid,4-methoxy-a-methyl-, ethyl ester
• CAS No: 2901-41-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 288509
• PubChem ID: 257575
• Update Time: 2025-04-19

Benzeneacetic acid,4-methoxy-a-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-methoxy-a-methyl-, ethyl ester
• ethyl 2-(4-methoxyphenyl)propanoate
• (+-)-2-< 4-Methoxy-phenyl> -propionsaeure-aethylester
• (E)-ethyl 5-(4-methoxyphenyl)-3-oxopent-4-enoate
• 2-(4-Methoxy-phenyl)-propionsaeure-aethylester
• 2-< 4-Methoxy-phenyl> -propionsaeure-aethylester
• 4-Pentenoic acid,
• 5-(4-Methoxy-phenyl)-3-oxo-pent-4-ensaeure-aethylester
• CTK2G7246
• ethyl (E)-5-(4-methoxyphenyl)-3-oxopent-4-enoate
• ethyl 2-(4-methoxybenzylidene)-acetoacetate
• ethyl 5-(4-methoxyphenyl)-3-oxo-4-pentenoate
• NSC85711
• GGWHMTMLIFDQOU-UHFFFAOYSA-N
• SCHEMBL490908
• ethyl 2-(4-methoxy-phenyl)propionate
• DTXSID80964676
• NSC-85711
• 2901-41-9

• Inchi： 1S/C12H16O3/c1-4-15-12(13)9(2)10-5-7-11(14-3)8-6-10/h5-9H,4H2,1-3H3
• InChI Key： GGWHMTMLIFDQOU-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 2.36180